Cas no 834869-10-2 (3-Ethyl-5-pyrazolcarboxylic acid methyl ester)

3-Ethyl-5-pyrazolcarboxylic acid methyl ester structure
834869-10-2 structure
Product name:3-Ethyl-5-pyrazolcarboxylic acid methyl ester
CAS No:834869-10-2
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD08236689
CID:716136
PubChem ID:43428294

3-Ethyl-5-pyrazolcarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-ethyl-1H-pyrazole-5-carboxylate
    • 1H-Pyrazole-3-carboxylicacid, 5-ethyl-, methyl ester
    • 3-Ethyl-5-pyrazolcarboxylic acid methyl ester
    • 5-ethyl-3-pyrazolcarboxylic acid methyl ester
    • methyl 5-ethyl-1H-pyrazole-3-carboxylate
    • Methyl 5-ethyl-2H-Pyrazole-3-carboxylate
    • methyl 5-ethylpyrazole-3-carboxylate
    • 3-Ethyl-5-pyrazolecarboxylic acid methyl ester
    • SY019650
    • 834869-10-2
    • Methyl 3-Ethylpyrazole-5-carboxylate
    • CS-W003482
    • DTXSID80656024
    • AKOS015852365
    • FS-2847
    • DB-075937
    • SCHEMBL4191221
    • METHYL3-ETHYL-1H-PYRAZOLE-5-CARBOXYLATE
    • J-512428
    • MFCD08236689
    • MDL： MFCD08236689
    • Inchi： 1S/C7H10N2O2/c1-3-5-4-6(9-8-5)7(10)11-2/h4H,3H2,1-2H3,(H,8,9)
    • InChI Key： BNHJTPCDNQDUPI-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(CC)NN=1)OC

Computed Properties

  • Exact Mass: 154.07400
  • Monoisotopic Mass: 154.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.17
  • Boiling Point: 308.5°C at 760 mmHg
  • Flash Point: 140.4°C
  • Refractive Index: 1.521
  • PSA: 54.98000
  • LogP: 0.75870

3-Ethyl-5-pyrazolcarboxylic acid methyl ester Security Information

3-Ethyl-5-pyrazolcarboxylic acid methyl ester Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Ethyl-5-pyrazolcarboxylic acid methyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1052606-25g
Methyl 3-ethyl-1H-pyrazole-5-carboxylate
 834869-10-2 95%
25g
 ￥4630.00 2024-07-28
Chemenu
CM188626-1g
3-Ethyl-5-pyrazolcarboxylic acid methyl ester
 834869-10-2 95+%
1g
 $73 2021-08-05
Chemenu
CM188626-10g
3-Ethyl-5-pyrazolcarboxylic acid methyl ester
 834869-10-2 95+%
10g
 $331 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VX309-5g
3-Ethyl-5-pyrazolcarboxylic acid methyl ester
 834869-10-2 97%
5g
 1306.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VX309-50mg
3-Ethyl-5-pyrazolcarboxylic acid methyl ester
 834869-10-2 97%
50mg
 58.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VX309-1g
3-Ethyl-5-pyrazolcarboxylic acid methyl ester
 834869-10-2 97%
1g
 388.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VX309-200mg
3-Ethyl-5-pyrazolcarboxylic acid methyl ester
 834869-10-2 97%
200mg
 143.0CNY 2021-08-04
TRC
E925713-250mg
3-Ethyl-5-pyrazolcarboxylic acid methyl ester
 834869-10-2
250mg
 $81.00 2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M88740-1g
Methyl3-ethyl-1H-pyrazole-5-carboxylate
 834869-10-2 97%
1g
 ￥356.0 2022-04-27
Apollo Scientific
OR906998-5g
3-Ethyl-5-pyrazolcarboxylic acid methyl ester
 834869-10-2 97%
5g
 £355.00 2025-02-21

3-Ethyl-5-pyrazolcarboxylic acid methyl ester Production Method

Production Method 1

834869-10-2 834869-10-2
Reaction Conditions
1.1 Catalysts: Tributylphosphine Solvents: (Trifluoromethyl)benzene ;  reflux
Reference
Intramolecular cyclization of vinyldiazoacetates as a versatile route to substituted pyrazoles
Drikermann, Denis; et al, ChemRxiv, 2020, 1, 1-9

Production Method 2

834869-10-2 834869-10-2
Reaction Conditions
1.1 20 °C → 55 °C; 1 h, 50 - 55 °C; 55 °C → 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ,  Water ;  pH 1.8; 25 °C → 10 °C
1.3 Reagents: Hydrazine hydrate (1:1) Catalysts: p-Toluenesulfonic acid ;  2 h, 10 - 15 °C; 1 h, 10 - 15 °C
1.4 Reagents: Sodium hydroxide Solvents: Water ;  pH 7.2
Reference
A facile, improved synthesis of sildenafil and its analogues
Raghava Reddy, Ambati. V.; et al, Scientia Pharmaceutica, 2016, 84(3), 447-455

Production Method 3

13894-62-7 13894-62-7
834869-10-2 834869-10-2
Reaction Conditions
1.1 Reagents: 4-Acetamidobenzenesulfonyl azide ,  1,8-Diazabicyclo[5.4.0]undec-7-ene
2.1 Catalysts: Tributylphosphine Solvents: (Trifluoromethyl)benzene ;  reflux
Reference
Intramolecular cyclization of vinyldiazoacetates as a versatile route to substituted pyrazoles
Drikermann, Denis; et al, ChemRxiv, 2020, 1, 1-9

Production Method 4

30414-53-0 30414-53-0
834869-10-2 834869-10-2
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Dichloromethane
Reference
Synthesis, Acaricidal Activity, and Structure-Activity Relationships of Pyrazolyl Acrylonitrile Derivatives
Yu, Haibo; et al, Journal of Agricultural and Food Chemistry, 2016, 64(51), 9586-9591

Production Method 5

834869-10-2 834869-10-2
Reaction Conditions
1.1 Solvents: Methanol
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Dichloromethane
Reference
Synthesis, Acaricidal Activity, and Structure-Activity Relationships of Pyrazolyl Acrylonitrile Derivatives
Yu, Haibo; et al, Journal of Agricultural and Food Chemistry, 2016, 64(51), 9586-9591

3-Ethyl-5-pyrazolcarboxylic acid methyl ester Raw materials

3-Ethyl-5-pyrazolcarboxylic acid methyl ester Preparation Products

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